molecular formula C13H18N4O3 B14934410 3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide

3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide

Cat. No.: B14934410
M. Wt: 278.31 g/mol
InChI Key: MNLIRVBAACIUHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide features a propanamide linker connecting a 3-methoxy-1,2-oxazole moiety to a 1,3,5-trimethylpyrazole group. While direct experimental data for this compound are absent in the provided evidence, its structural motifs—methoxy-substituted oxazole and multi-methylated pyrazole—suggest distinct physicochemical and synthetic characteristics compared to analogs. Below, we compare this compound to structurally related derivatives from recent literature, focusing on heterocyclic cores, substituent effects, and synthesis strategies.

Properties

Molecular Formula

C13H18N4O3

Molecular Weight

278.31 g/mol

IUPAC Name

3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethylpyrazol-4-yl)propanamide

InChI

InChI=1S/C13H18N4O3/c1-8-13(9(2)17(3)15-8)14-11(18)6-5-10-7-12(19-4)16-20-10/h7H,5-6H2,1-4H3,(H,14,18)

InChI Key

MNLIRVBAACIUHU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NN1C)C)NC(=O)CCC2=CC(=NO2)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison with Analogs

Core Heterocyclic Systems

  • Target Compound : Combines a 1,2-oxazole (methoxy-substituted) with a 1H-pyrazole (1,3,5-trimethyl). The oxazole’s methoxy group enhances polarity, while the pyrazole’s methyl groups confer steric bulk.
  • Compounds (7c–7f): Feature 1,3,4-oxadiazole and 1,3-thiazole cores linked via sulfanyl-propanamide bridges .
  • Compounds (3a–3p): Contain pyrazole-carboxamide scaffolds with chloro, cyano, and aryl substituents. The carboxamide linkage differs from the propanamide in the target, affecting conformational flexibility .

Substituent Effects

  • Target : Methoxy (electron-donating) on oxazole vs. trimethyl (electron-donating, bulky) on pyrazole.
  • : Chloro and cyano substituents enhance electrophilicity and π-π stacking capacity .

Physicochemical Properties

Table 1: Key Physicochemical Data for Analogs

Compound Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Key Functional Groups
Target (Inferred) C14H17N5O3* ~315† N/A Methoxy-oxazole, trimethylpyrazole
7c () C16H17N5O2S2 375 134–136 Oxadiazole, thiazole, sulfanyl
7e () C17H19N5O2S2 389 165–168 Oxadiazole, thiazole, sulfanyl
3a () C21H15ClN6O 403.1 133–135 Pyrazole-carboxamide, chloro, cyano
3d () C21H14ClFN6O 421.0 181–183 Pyrazole-carboxamide, fluoro, cyano

*Inferred formula: C14H17N5O3 (oxazole: C4H4NO2 + propanamide: C3H5NO + trimethylpyrazole: C6H9N3 – H2O). †Estimated via analogous compounds.

  • Melting Points : compounds (134–178°C) and derivatives (133–183°C) exhibit broad ranges influenced by substituents. The target’s methoxy and trimethyl groups may lower melting points compared to polar analogs (e.g., 3d) due to reduced crystallinity.
  • Solubility: The target’s methoxy group could enhance aqueous solubility relative to ’s chloro/cyano derivatives but reduce it compared to ’s sulfanyl-thiazole compounds.

Key Research Findings

Steric vs. Electronic Effects : The target’s trimethylpyrazole may hinder intermolecular interactions compared to ’s planar aryl-pyrazoles, impacting solid-state packing .

Polarity: Methoxy-oxazole increases polarity relative to ’s thiazole derivatives but less than ’s cyano-carboxamides .

Synthetic Flexibility : The target’s synthesis is likely simpler than ’s multi-step sulfanyl incorporation but comparable to ’s amide coupling .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.